Formation of nanoparticles in solid-state matrices: a strategy for bulk transparent TiO2–polymer nanocomposites

Polymer Chemistry Pub Date: 2012-08-10 DOI: 10.1039/C2PY20330H

Abstract

The incorporation of inorganic nanoparticles (NPs) into polymers has been pursued as a route to functional materials. TiO2 is a well known multifunctional inorganic material, however, stabilizing TiO2 NPs in bulk polymer matrices to obtain optically transparent nanocomposites remains a significant challenge. Here, we report an effective strategy for the preparation of bulk transparent TiO2–polymer nanocomposites through the combined use of copolymerization of a novel titanium ion-containing monomer with a liquid–solid reaction. The titanium ions are covalently introduced into polymer chains and transformed into TiO2 NPs directly in the solid-state polymer matrices, which allows the generation of well dispersed TiO2 NPs with small size and narrow size distribution in the entire polymer matrices. The resulting transparent nanocomposites exhibit promising UV-shielding properties and consequently should have direct application in the development of transparent UV-protective materials. Moreover, the surface photocatalytic activity of the nanocomposites is helpful for realizing a pollutant- and bacteria-free surface. Moreover, europium methacrylate (Eu(MA)3) is used as a cross-linking agent, which produces cross-linked structures to enhance the stability of the nanocomposites.

Graphical abstract: Formation of nanoparticles in solid-state matrices: a strategy for bulk transparent TiO2–polymer nanocomposites
Formation of nanoparticles in solid-state matrices: a strategy for bulk transparent TiO2–polymer nanocomposites
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Polymer Chemistry
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